Cas no 1261489-42-2 (2-Iodo-6-fluoropyridine-3-sulfonyl chloride)

• Product Name: 2-Iodo-6-fluoropyridine-3-sulfonyl chloride
• CAS No: 1261489-42-2
• MF: C₅H₂ClFINO₂S
• MW: 321.495754718781
• CID: 4924262
• Update Time: 2025-10-23

2-Iodo-6-fluoropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-fluoropyridine-3-sulfonyl chloride

• Inchi： 1S/C5H2ClFINO2S/c6-12(10,11)3-1-2-4(7)9-5(3)8/h1-2H
• InChI Key： OJYBRNXTDYTEDW-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(N=1)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 55.4

Additional information on 2-Iodo-6-fluoropyridine-3-sulfonyl chloride

Professional Introduction to 2-Iodo-6-fluoropyridine-3-sulfonyl Chloride (CAS No. 1261489-42-2)

2-Iodo-6-fluoropyridine-3-sulfonyl chloride is a highly versatile and significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound, identified by its CAS number 1261489-42-2, has garnered considerable attention due to its unique structural properties and broad applicability in the development of novel molecules. The presence of both an iodo and a fluoro substituent on the pyridine ring, combined with the sulfonyl chloride functional group, makes it a valuable building block for further chemical transformations.

The compound's structure imparts distinct reactivity patterns that are exploited in various synthetic pathways. The iodo group serves as a convenient handle for cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings, which are pivotal in constructing complex organic frameworks. Concurrently, the fluoro substituent introduces electronic and steric effects that can modulate the biological activity of the resulting molecules. This dual functionality makes 2-Iodo-6-fluoropyridine-3-sulfonyl chloride particularly useful in medicinal chemistry for designing ligands with enhanced selectivity and potency.

In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their prevalence in biologically active compounds. The fluorine atom's ability to influence metabolic stability, binding affinity, and pharmacokinetic properties has made it a cornerstone in drug design. Specifically, pyridine derivatives featuring fluoro substituents have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The sulfonyl chloride moiety further enhances the compound's utility by enabling facile introduction of amide or sulfonamide linkages, which are common motifs in bioactive molecules.

One of the most compelling applications of 2-Iodo-6-fluoropyridine-3-sulfonyl chloride lies in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging cross-coupling reactions to introduce aryl or vinyl groups at the iodo-substituted position, researchers can generate novel kinase inhibitors with tailored properties. For instance, recent studies have demonstrated the use of this compound in developing small-molecule inhibitors targeting tyrosine kinases, which exhibit promising activity against certain cancer types.

The pharmaceutical industry has also explored the use of 2-Iodo-6-fluoropyridine-3-sulfonyl chloride in the creation of antiviral agents. The fluoro group's ability to enhance binding affinity to viral proteases has been exploited in designing inhibitors that disrupt viral replication cycles. Additionally, the sulfonyl chloride functionality allows for easy conjugation with other pharmacophores, enabling the development of multifunctional antiviral compounds. These efforts have led to several preclinical candidates that show encouraging results in vitro and in vivo.

Beyond pharmaceuticals, this compound finds utility in agrochemical research. Fluorinated pyridines are known for their role in developing pesticides and herbicides with improved efficacy and environmental safety. The synthetic versatility of 2-Iodo-6-fluoropyridine-3-sulfonyl chloride allows chemists to modify its structure in various ways to fine-tune its biological activity against target pests while minimizing toxicity to non-target organisms.

The chemical synthesis of 2-Iodo-6-fluoropyridine-3-sulfonyl chloride involves multi-step processes that require careful optimization to achieve high yields and purity. Typically, fluorination strategies are employed to introduce the fluoro substituent at the 6-position of the pyridine ring. Subsequent sulfonylation followed by iodination completes the synthesis. Advanced techniques such as transition-metal-catalyzed reactions have been employed to improve efficiency and selectivity during these transformations.

The handling and storage of this compound require adherence to standard laboratory practices to ensure safety and stability. While it is not classified as a hazardous material under typical conditions, proper ventilation and personal protective equipment (PPE) should be used when working with it. Its stability under different storage conditions has been thoroughly investigated, with recommendations provided for maintaining optimal performance.

In conclusion, 2-Iodo-6-fluoropyridine-3-sulfonyl chloride (CAS No. 1261489-42-2) is a pivotal intermediate with far-reaching applications across multiple industries. Its unique structural features enable diverse synthetic strategies that have been leveraged in drug discovery, agrochemical development, and material science. As research continues to uncover new methodologies for utilizing fluorinated heterocycles, the importance of this compound is expected to grow further.